4'-Fluoroacetophenone-d4

Specification

• CAS No.: 1335333-86-2
• Molecular Formula: C8H7FO
• Molecular Weight: 142.166
• IUPAC Name: 1-(2,3,5,6-tetradeuterio-4-fluorophenyl)ethanone
• Standard InChI: InChI=1S/C8H7FO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3/i2D,3D,4D,5D
• Standard InChI Key: ZDPAWHACYDRYIW-QFFDRWTDSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)F

Introduction

Chemical Structure and Properties

4'-Fluoroacetophenone-d4 maintains the core structure of acetophenone with specific modifications. It consists of a benzene ring with four deuterium atoms at positions 2,3,5,6, a fluorine atom at the para position (position 4), and an acetyl group. This arrangement results in a compound with unique isotopic properties while maintaining similar chemical reactivity to the non-deuterated analog.

Property	4'-Fluoroacetophenone-d4	Non-deuterated 4'-Fluoroacetophenone
Chemical Formula	C8H3D4FO	C8H7FO
Molecular Weight	142.2 g/mol	138.14 g/mol
CAS Number	1335333-86-2	403-42-9
IUPAC Name	1-(4-Fluorophenyl-2,3,5,6-d4)ethan-1-one	1-(4-Fluorophenyl)ethan-1-one
Chemical Structure	Benzene ring with 4 deuterium atoms, fluorine at para position, and acetyl group	Benzene ring with hydrogen atoms, fluorine at para position, and acetyl group

The molecular formula C8H3D4FO indicates the specific distribution of atoms, with carbon (C), hydrogen (H), deuterium (D), fluorine (F), and oxygen (O) elements present in the molecule. The molecular weight of 142.2 g/mol is slightly higher than its non-deuterated counterpart (138.14 g/mol) due to the replacement of four hydrogen atoms (atomic weight ≈ 1.008) with four deuterium atoms (atomic weight ≈ 2.014).

Physical Characteristics

While specific physical data for 4'-Fluoroacetophenone-d4 is limited in the available literature, certain properties can be inferred based on its structural similarity to non-deuterated 4'-fluoroacetophenone. Generally, deuteration has minimal effects on physical properties, with slight differences in melting point, boiling point, and density possible due to the isotope effect.

For reference, the non-deuterated 4'-fluoroacetophenone can be synthesized through several routes, including:

"General procedure: Oximes (1.0 mmol), Amberlyst-15 (0.02 g), FPA53-NO2(0.02 g), and solvent (1.5 mL) were introduced into a 25-cm-high, 90-mL autoclave with a glass tube inside equipped with magnetic stirrer. Then the autoclave was charged with oxygen to 0.1 MPa. The reaction mixture was stirred at desirable temperature for special time. Progress of the reaction was monitored by thin-layer chromatography (TLC) or gas chromatography (GC). After the reaction, the resin was separated from the reaction mixture by filtration and extracted with 3 mL CH3CN. The solvent was removed under reduced pressure. The residue was further purified by column chromatography on silica gel with hexane/ethyl acetate to give the corresponding carbonyl compounds."

Applications in Research and Industry

4'-Fluoroacetophenone-d4 serves critical functions in analytical chemistry and pharmaceutical research. Its applications span multiple areas, with particular emphasis on quality control and method validation.

Analytical Applications

Application Area	Specific Use
Mass Spectrometry	Internal standard for quantitative analysis
Metabolic Studies	Tracer for metabolic pathways involving acetophenone derivatives
Structure-Activity Relationship Studies	Reference compound for fluorinated acetophenones
Pharmaceutical Development	Quality control standard for drug substances and products
Method Validation	Reference material for analytical method development

The compound is provided with "comprehensive characterization data in accordance with regulatory guidelines," making it suitable for regulatory compliance in pharmaceutical analysis and quality control.

Spectroscopic Properties

The deuteration pattern in 4'-Fluoroacetophenone-d4 creates distinctive spectroscopic characteristics that differentiate it from the non-deuterated analog, making it valuable for analytical applications.

Mass Spectrometry

In mass spectrometry, 4'-Fluoroacetophenone-d4 exhibits a molecular ion peak at m/z 142.2, which is 4 mass units higher than the non-deuterated analog (m/z 138.14). This distinctive mass difference allows for easy identification and differentiation between the deuterated and non-deuterated forms, making it valuable as an internal standard in quantitative analysis. The certificate of analysis confirms that the compound "Conforms to structure" by MASS analysis.

Comparative Analysis with Non-Deuterated Analog

Comparing 4'-Fluoroacetophenone-d4 with its non-deuterated counterpart reveals important similarities and differences that highlight the unique properties of the deuterated compound.

Aspect	4'-Fluoroacetophenone-d4	4'-Fluoroacetophenone	Significance of Difference
Chemical Reactivity	Similar to non-deuterated analog	Reference standard	Minimal difference in most chemical reactions
Reaction Kinetics	Potentially slower for reactions involving C-D bonds	Standard reaction rates	Kinetic isotope effect can be significant in certain reactions
Spectroscopic Properties	Distinctive NMR and MS patterns	Standard spectroscopic profile	Valuable for analytical differentiation
Metabolic Stability	Potentially greater stability at deuterated positions	Standard metabolic profile	Possible advantages in metabolic studies
Chromatographic Behavior	Slightly different retention times	Reference retention times	Useful for peak identification in complex mixtures

The non-deuterated 4'-fluoroacetophenone has been studied in various contexts, including "rotational spectra of the 4-fluoroacetophenone monomer and its monohydrate... by Fourier transform microwave spectroscopy complemented with quantum chemical calculations". Such research provides foundational understanding that can be extended to the deuterated analog, with appropriate considerations for isotope effects.

4'-Fluoroacetophenone-d4 represents an important analytical tool in pharmaceutical research and quality control. As a selectively deuterated analog of 4'-fluoroacetophenone, it maintains similar chemical reactivity while offering distinctive spectroscopic properties that make it valuable as an analytical reference standard. The strategic placement of deuterium atoms at positions 2,3,5,6 of the phenyl ring creates a compound with a characteristic isotopic signature that is particularly useful in mass spectrometric and NMR studies.

The compound's primary applications lie in analytical method development, method validation, and quality control processes for pharmaceutical products, particularly in the context of Abbreviated New Drug Applications. Its well-characterized nature and comprehensive analytical documentation make it suitable for regulatory compliance in pharmaceutical analysis.